Cas no 37413-91-5 (21-Acetoxypregna-1,4,9(11),16-tetraene-3,20-dione)

• Product Name: 21-Acetoxypregna-1,4,9(11),16-tetraene-3,20-dione
• CAS No: 37413-91-5
• MF: C₂₃H₂₆O₄
• MW: 366.450147151947
• MDL: MFCD07783010
• CID: 54704
• PubChem ID: 10926647
• Update Time: 2025-04-18

21-Acetoxypregna-1,4,9(11),16-tetraene-3,20-dione Chemical and Physical Properties

Names and Identifiers

• 21-Acetoxypregna-1,4,9(11),16-tetraene-3,20-dione
• 21-Hydroxypregna-1,4,9(11),16-tetraene-3,20-dione 21-acetate
• 21-(Acetyloxy)-pregna-1,4,9(11),16-tetraene-3,20-dione
• 2-((8S,10S,13S,14S)-10,13-Dimethyl-3-oxo-6,7,8,10,12,13,14,15-octahydro-3H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl acetate
• 21-HYDROXYPREGNA-1,4,9(11),16-TETRAENE-3,20-DIONE-21-ACETATE
• 3,20-Dioxopregna-1,4,9(11),16-tetraen-21-yl acetate
• 16-tetraene-3,20-dione 21-acetate
• 21-(Acetyloxy)pregna-1,4,9(11),16-tetraene-3,20-dione
• 21-Acetoxy-pregna-1,4,9(11),16-tetraen-3,20-dion
• 21-acetoxy-pregna-1,4,9(11),16-tetraene-3,20-dione
• 21-hydroxy-pregna-1,4,9(11),16-tetraene-3,20-dione 21-acetate
• 3,20-dioxopregna-1,4,9(11),16-tetraen-21-yl ace
• EINECS 253-497-3
• Tetraene Acetate
• BCP10593
• CHEMBL2348787
• A874119
• AC-8111
• W-106538
• NS00030191
• DTXSID60190855
• SCHEMBL8752386
• [2-[(8S,10S,13S,14S)-10,13-dimethyl-3-oxo-6,7,8,12,14,15-hexahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate
• Pregna-1,4,9(11),16-tetraene-3,20-dione, 21-(acetyloxy)-
• HY-136340
• AS-69509
• 21-acetoxypregna-1,4,9(11),16(17)-tetraene-3,20-dione
• PD157634
• 2-[(3aS,3bS,9aS,11aS)-9a,11a-dimethyl-7-oxo-3H,3aH,3bH,4H,5H,7H,9aH,11H,11aH-cyclopenta[a]phenanthren-1-yl]-2-oxoethyl acetate
• Pregna-1,4,9(11),16-tetraene-3,20-dione,21-(acetyloxy)-
• 37413-91-5
• D92995
• AMY28659
• CS-0128303
• AKOS016003151
• 3,20-Dioxopregna-1,4,9(11),16-tetraen-21-yl Acetate; 21-Hydroxypregna-1,4,9(11),16-tetraene-3,20-dione 21-Acetate; 3,20-Dioxopregna-1,4,9(11),16-tetraen-21-yl Acetate.
• TZY8B5Z4UB
• 2-[(3AS,3BS,9AS,11AS)-9A,11A-DIMETHYL-7-OXO-3H,3AH,3BH,4H,5H,11H-CYCLOPENTA[A]PHENANTHREN-1-YL]-2-OXOETHYL ACETATE
• DA-69710
• 21-Hydroxy-1,4,9(11)-tetraene 21-acetate
• UFEOMHFPJREVTP-PTRHGPIFSA-N
• 2-((10S,13S,14S)-10,13-Dimethyl-3-oxo-6,7,8,10,12,13,14,15-octahydro-3H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl acetate

• MDL： MFCD07783010
• Inchi： 1S/C23H26O4/c1-14(24)27-13-21(26)20-7-6-18-17-5-4-15-12-16(25)8-10-22(15,2)19(17)9-11-23(18,20)3/h7-10,12,17-18H,4-6,11,13H2,1-3H3/t17-,18-,22-,23-/m0/s1
• InChI Key： UFEOMHFPJREVTP-PTRHGPIFSA-N
• SMILES： O=C(COC(C)=O)C1=CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)C3=CC[C@@]21C)=O

Computed Properties

• Exact Mass: 366.18300
• Monoisotopic Mass: 366.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 856
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4
• XLogP3: 3.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.21
• Melting Point: 173-175°C
• Boiling Point: 534.6°Cat760mmHg
• Flash Point: 233.1°C
• Refractive Index: 1.585
• PSA: 60.44000
• LogP: 3.88290
• Vapor Pressure: No data available

21-Acetoxypregna-1,4,9(11),16-tetraene-3,20-dione Security Information

• Signal Word：Warning
• Hazard Statement： H302 (50%) H312 (50%) H315 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H302 (50%) H312 (50%) H315 (100%)
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

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• Solvents and Organic Chemicals Organic Compounds